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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339

Abstract

A-28086B is a polyether ionophore antibiotic belonging to the carboxylic acid class, closely
related to narasin and salinomycin. This document provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological activities of A-28086B. It
includes detailed experimental protocols for its fermentation, isolation, and determination of its
antimicrobial activity. The mechanism of action, primarily centered on the disruption of ion
gradients across cellular membranes, is also discussed. This guide is intended for researchers,
scientists, and drug development professionals working in the fields of microbiology,
pharmacology, and medicinal chemistry.

Chemical Structure and Physicochemical Properties

A-28086B is a complex organic molecule produced by the fermentation of Streptomyces. Its
chemical structure is characterized by a series of interconnected ether rings, a common feature
of polyether ionophores.

Table 1: Physicochemical Properties of A-28086B][1]
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Property Value

CAS Number 58439-94-4
Chemical Formula Ca3H70011
Molecular Weight 763.02 g/mol
Exact Mass 762.4918

Elemental Analysis

C, 67.69%; H, 9.25%; O, 23.06%

(S)-2-((2S,3R,5S,6R)-6-((2S,3R,4S,6R)-6-
((25,55,7S,9R,10R,12S)-2-((2S,5S,6R)-5-ethyl-
5-hydroxy-6-methyltetrahydro-2H-pyran-2-

IUPAC Name yI)-2,10,12-trimethyl-15-0x0-1,6,8-
trioxadispiro[4.1.5.3]pentadec-13-en-9-yl)-3-
hydroxy-4-methyl-5-oxooctan-2-yl)-3,5-
dimethyltetrahydro-2H-pyran-2-yl)butanoic acid

Synonyms A28086B, A-28086B, A 28086B

Biological Activity and Mechanism of Action

A-28086B is classified as an ionophore antibiotic. lonophores are lipid-soluble molecules that

bind to and transport ions across cell membranes. This disruption of the natural ion gradients is

fundamental to their antimicrobial action.

The primary mechanism of action for polyether ionophores like A-28086B involves the

formation of lipid-soluble complexes with alkali metal cations (e.g., K*, Na*) and subsequent

transport of these ions across biological membranes. This leads to a dissipation of the

electrochemical gradients that are essential for vital cellular processes, including ATP synthesis

and substrate transport. The ultimate consequence for the microbial cell is a loss of viability.

The following diagram illustrates the generalized mechanism of action for an ionophore

antibiotic.
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Inoculum Preparation:
- Streptomyces sp. culture
- Vegetative medium
- Incubation (48h, 30°C)

Production Fermentation:
- Inoculate production medium
- Incubation (5-7 days, 30°C)
- Aeration and agitation

l

Harvest:
- Centrifugation or filtration
- Separate mycelia from broth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Patent Filed by Eli Lilly and Co for Novel Compounds and Imaging Formulations
[pharmaceutical-technology.com]

 To cite this document: BenchChem. [A-28086B: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1254339#chemical-structure-and-properties-of-a-
28086b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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